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Compound of Interest

Compound Name: 2-Phenoxypropanol

Cat. No.: B1215183 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. The

proper disposal of substances such as 2-Phenoxypropanol is a critical aspect of this

responsibility. This guide provides a comprehensive, step-by-step plan for the safe handling

and disposal of 2-Phenoxypropanol, ensuring regulatory compliance and minimizing risk.

2-Phenoxypropanol is a chemical that can cause serious eye damage.[1][2] Therefore,

improper disposal, such as discarding it as regular waste or pouring it down the drain, is strictly

prohibited to prevent harm to aquatic life and infrastructure.[3] Adherence to a systematic

disposal protocol is essential for laboratory safety.

Key Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be familiar with the hazards associated

with 2-Phenoxypropanol. The following table summarizes key quantitative safety and physical

property data.
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Property Value Source

Acute Oral Toxicity (LD50, Rat) 2830 mg/kg [4][5]

Acute Dermal Toxicity (LD50,

Rabbit)
>2 g/kg [4]

Boiling Point 244°C [4]

Relative Density 1.07 [4]

GHS Hazard Statement
H318: Causes serious eye

damage
[1][2]

Procedural Steps for Proper Disposal
The following protocol outlines the necessary steps for the proper disposal of 2-
Phenoxypropanol waste generated in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling 2-Phenoxypropanol waste, ensure you are wearing the appropriate personal

protective equipment:

Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant gloves (e.g., PVC) are required.[3]

Skin Protection: A lab coat or other protective clothing should be worn.[1]

Respiratory Protection: If working in an area with insufficient ventilation or where vapors may

be generated, use a MSHA/NIOSH-approved respirator.[1][3]

Step 2: Waste Collection and Segregation

Designated Waste Container: Collect all 2-Phenoxypropanol waste in a designated, leak-

proof container that is chemically compatible with the substance.[3]
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Segregation: Do not mix 2-Phenoxypropanol waste with other waste streams, particularly

incompatible materials like strong oxidizing agents.[4]

Step 3: Labeling and Storage

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"2-Phenoxypropanol," and any other information required by your institution's

Environmental Health and Safety (EHS) department.[3]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

heat and ignition sources.[3][4] The storage area should be a designated hazardous waste

accumulation site with secondary containment.

Step 4: Arranging for Disposal

Contact EHS: Notify your institution's EHS department or a licensed hazardous waste

disposal contractor to schedule a pickup for the 2-Phenoxypropanol waste.[3]

Regulatory Compliance: Disposal must be conducted in accordance with all applicable

federal, state, and local environmental regulations.[6] Options may include sending the

material to a licensed chemical destruction plant or controlled incineration with flue gas

scrubbing.[7]

Step 5: Spill Management

In the event of a spill of 2-Phenoxypropanol:

Ensure Safety: Remove all sources of ignition and ensure the area is well-ventilated.[1][3]

Containment: For liquid spills, use an inert absorbent material such as vermiculite, dry sand,

or earth to contain the spill.[3][4]

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for disposal as hazardous waste.[1][3]

Decontamination: Clean the spill area thoroughly with soap and water, and collect the

cleaning materials for disposal as hazardous waste.[3] Do not allow the wash water to enter
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drains.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
Phenoxypropanol.
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Caption: Workflow for the proper disposal of 2-Phenoxypropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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